3-Ethylbenzophenone

Description

3-Ethylbenzophenone, also known as (3-ethylphenyl)-phenylmethanone, is an organic compound with the molecular formula C15H14O and a molecular weight of 210.27 g/mol . It is synthesized by oxidizing a heavy oil fraction produced during ethylbenzene production using a ZSM-5 type synthetic zeolite catalyst . 3-Ethylbenzophenone is a key starting material in the synthesis of medicines and perfumes .

This compound is prepared by oxidizing a fraction containing (3-ethylphenyl)phenylmethane, a byproduct in the production of ethylbenzene, without breaking carbon-to-carbon bonds . One alternative, though less efficient, method involves Friedel-Crafts alkylation using benzophenone and diethyl sulfate in the presence of aluminum chloride .

Benzophenone is a naturally occurring diarylketone . It is used as a UV blocker in plastic packaging and to protect scents and colors in products like perfumes and soaps . Oxybenzone (benzophenone-3) is another related compound, an aromatic ketone used in sunscreen formulations to limit UV degradation in plastics, toys, and furniture finishes .

• CAS No.: 66067-43-4
• Product Name: 3-Ethylbenzophenone
• Molecular Formula: C15H14O
• Molecular Weight: 210.27 g/mol
• IUPAC Name: (3-ethylphenyl)-phenylmethanone
• Standard InChI: InChI=1S/C15H14O/c1-2-12-7-6-10-14(11-12)15(16)13-8-4-3-5-9-13/h3-11H,2H2,1H3
• Standard InChIKey: FVSYHKJWZIKKDM-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC=C1)C(=O)C2=CC=CC=C2
• Canonical SMILES: CCC1=CC(=CC=C1)C(=O)C2=CC=CC=C2
• Appearance: Colorless to Yellow Liquid
• Purity: > 95%
• Synonyms: Ibuprofen Related Impurity; Ketoprofen Related Impurity; (3-Ethylphenyl)phenylmethanone; m-Ethylbenzophenone
• PubChem Compound: 583730
• Last Modified: Aug 15 2023